Cas no 139604-89-0 (1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane)

• Product Name: 1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane
• CAS No: 139604-89-0
• MF: C₃F₇IO
• MW: 311.92479801178
• MDL: MFCD00077594
• CID: 91801
• PubChem ID: 550245
• Update Time: 2025-06-22

1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane
• 1-IODO-1,2,2,2-TETRAFLUORO-1-(TRIFLUOROMETHOXY)ETHANE
• 1-IODOTETRAFLUOROETHYL TRIFLUOROMETHYL ETHER
• 1,2,2,2-TETRAFLUORO-1-TRIFLUOROMETHOXY-1-IODOETHANE
• 1-IODO-1-(TRIFLUOROMETHOXY)TETRAFLUOROETHANE
• 1-Iodoperfluoro-1-methoxyethane
• MFCD00077594
• Ethane,tetrafluoroiodo(trifluoromethoxy)- (9CI)
• SCHEMBL5958766
• DTXSID30896473
• AKOS015853731
• FT-0607938
• 1,2,2,2-Tetrafluoro-1-iodoethyl trifluoromethyl ether #
• NS00110114
• Ethane, 1,1,1,2-tetrafluoro-2-iodo-2-(trifluoromethoxy)-
• 69066-98-4
• 139604-89-0
• Tetrafluoro-1-trifluoromethoxy-1-iodoethane
• 4-methoxybiphenylboronicacid

• MDL： MFCD00077594
• Inchi： 1S/C3F7IO/c4-1(5,6)2(7,11)12-3(8,9)10
• InChI Key： AKRCGMWXORUMMA-UHFFFAOYSA-N
• SMILES： IC(C(F)(F)F)(OC(F)(F)F)F

Computed Properties

• Exact Mass: 311.88800
• Monoisotopic Mass: 311.88821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 2.204
• Melting Point: 43-44°C
• Boiling Point: 80.2°C at 760 mmHg
• Flash Point: 2.3°C
• Refractive Index: 1.366
• PSA: 9.23000
• LogP: 3.14340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes Trihalomethanes

Additional information on 1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane

1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane (CAS No. 139604-89-0): A Comprehensive Overview

The compound 1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane, identified by the CAS registry number CAS No. 139604-89-0, is a highly fluorinated organic compound with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science and environmental chemistry. The structure of this compound is characterized by a central ethane backbone with multiple fluorine atoms and a trifluoromethoxy group attached to the second carbon atom. The presence of iodine further enhances its reactivity and makes it a valuable precursor in synthetic chemistry.

Recent studies have highlighted the importance of fluorinated compounds like 1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane in the development of advanced materials. Researchers have explored its role as an intermediate in the synthesis of fluoropolymers and fluorocarbons, which are widely used in industries such as aerospace and electronics due to their exceptional thermal and chemical stability. The trifluoromethoxy group in this compound contributes to its high polarity and reactivity, making it a versatile building block for various chemical reactions.

In terms of physical properties, CAS No. 139604-89-0 exhibits a low boiling point due to its molecular structure, which is typical for highly fluorinated compounds. Its solubility in organic solvents is moderate, which facilitates its use in solution-based chemical reactions. The compound's stability under standard conditions has been extensively studied, with findings indicating that it is relatively stable but can undergo decomposition under extreme conditions such as high temperatures or strong oxidizing agents.

The synthesis of 1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane involves a multi-step process that typically begins with the fluorination of an intermediate compound. Recent advancements in fluorination techniques have improved the yield and purity of this compound, making it more accessible for industrial applications. Researchers have also explored alternative synthetic pathways that utilize environmentally friendly reagents and conditions, aligning with the growing demand for sustainable chemical processes.

In environmental chemistry, this compound has been studied for its potential impact on atmospheric chemistry. Fluorinated compounds like CAS No. 139604-89-0 are known to contribute to ozone depletion due to their ability to release halogen radicals under certain conditions. However, recent studies have shown that the atmospheric lifetime of this compound is relatively short compared to other chlorofluorocarbons (CFCs), which reduces its long-term environmental impact.

The application of 1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane extends beyond materials science into pharmaceutical research. Its unique electronic properties make it a promising candidate for drug delivery systems and bioactive molecules. Researchers have investigated its ability to act as a precursor for bioisosteric replacements in drug design, where it can enhance the pharmacokinetic properties of therapeutic agents without compromising their efficacy.

In conclusion, CAS No. 139604-89-0, or 1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in synthetic chemistry and materials science. As research continues to uncover new insights into its properties and potential uses